2-((3-Hydroxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid

• IUPAC Name: 2-(3-hydroxypropylamino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H20N2O4/c20-10-4-9-18-15(17(22)23)11-16(21)19-14-8-3-6-12-5-1-2-7-13(12)14/h1-3,5-8,15,18,20H,4,9-11H2,(H,19,21)(H,22,23)
• InChI Key: GTFVUDLSGJYNIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CC(C(=O)O)NCCCO
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

2-((3-Hydroxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid, also known as HN-NAP, is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. HN-NAP is a small molecule that has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Scientific Research Applications

Alzheimer's Disease Diagnosis

A study by Fa et al. (2015) synthesized a novel fluorescent probe derived from a compound similar to 2-((3-Hydroxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid, demonstrating its application in the molecular diagnosis of Alzheimer's disease. This compound showed high binding affinities towards β-amyloid aggregates, which are significant in Alzheimer’s disease pathology (Fa et al., 2015).

Fluorescence Derivatization of Amino Acids

Frade et al. (2007) explored the use of a structurally related compound, 3-(Naphthalen-1-ylamino)propanoic acid, for fluorescent derivatization of amino acids. These derivatives exhibited strong fluorescence and were useful in biological assays, suggesting similar applications for the compound (Frade et al., 2007).

Synthesis of Azo Dyes

Rufchahi and Gilani (2012) described the synthesis of novel azo dyes derived from 4-Hydroxybenzo[h]quinolin-2-(1H)-one, which was obtained from 3-(naphthalen-1-ylamino)-3-oxopropanoic acid, a compound structurally similar to the one . This indicates potential applications of 2-((3-Hydroxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid in the dye industry (Rufchahi & Gilani, 2012).

Antimicrobial Activity

Chioma et al. (2018) studied a pyrimidine-based ligand, structurally similar to the compound , for its antimicrobial activity. The ligand and its metal complexes showed promising antimicrobial properties, suggesting potential applications for 2-((3-Hydroxypropyl)amino)-4-(naphthalen-1-ylamino)-4-oxobutanoic acid in this field (Chioma et al., 2018).

Fluorescent Chemosensors

Ding et al. (2013) synthesized a chemosensor for Al(3+) ions using a compound similar to the one . The research indicates the potential of such compounds in developing chemosensors for metal ions, which could be applied in various fields including environmental monitoring and biochemical assays (Ding et al., 2013).